2,3,4,9-Tetrahydro-1H-carbazol-2-amine
Overview
Description
2,3,4,9-Tetrahydro-1H-carbazol-2-amine is a chemical compound with the molecular formula C12H14N2 . It has a molecular weight of 186.26 . This compound is used for research and development purposes .
Synthesis Analysis
The synthesis of 2,3,4,9-Tetrahydro-1H-carbazol-2-amine involves the reaction of substituted phenylhydrazines with cyclohexanone according to the Fischer method . The starting tetrahydrocarbazoles that differed by the type and position of substituents in the aromatic ring were obtained in this way .Molecular Structure Analysis
The InChI code for 2,3,4,9-Tetrahydro-1H-carbazol-2-amine is 1S/C12H14N2/c13-8-5-6-10-9-3-1-2-4-11(9)14-12(10)7-8/h1-4,8,14H,5-7,13H2 .Chemical Reactions Analysis
The chemical reactions of 2,3,4,9-Tetrahydro-1H-carbazol-2-amine involve oxidation processes. Depending on the nature of the selected oxidant, chemo- and regioselective oxidation of substituted 2,3,4,9-tetrahydro-1H-carbazoles can be used to obtain 2,3,4,9-tetrahydro-1H-carbazol-1-ones or 3,4,5,6-tetrahydro-1H-1-benzazonine-2,7-diones .Scientific Research Applications
Chemical Properties
“2,3,4,9-Tetrahydro-1H-carbazol-2-amine” has a CAS Number of 72898-07-8 and a molecular weight of 186.26 . It is a compound with a linear formula of C12H14N2 .
Oxidation Studies
Chemo- and regioselective oxidation of substituted 2,3,4,9-tetrahydro-1H-carbazoles was used to obtain 2,3,4,9-tetrahydro-1H-carbazol-1-ones or 3,4,5,6-tetrahydro-1H-1-benzazonine-2,7-diones depending on the nature of the selected oxidant . This process was found to be influenced by the substrate type, various oxidants, solvents, and the concentration of reactants .
Biological Activity
Tetrahydrocarbazole derivatives, such as “2,3,4,9-Tetrahydro-1H-carbazol-2-amine”, have exhibited a broad spectrum of biological activity. They have shown antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic activity .
Functionalization of Position 1
A promising route to the functionalization of position 1 in tetrahydrocarbazoles involves the respective tetrahydrocarbazolones that can be converted under mild conditions into various functionalized tetrahydrocarbazoles .
Activation of CpxRA System
“2,3,4,9-Tetrahydro-1H-carbazol-1-amines” were shown to activate the CpxRA system by inhibiting the phosphatase activity of CpxA . This could have potential applications in the field of biochemistry and molecular biology.
Treatment of Uropathogenic Escherichia Coli (UPEC)
This compound has been studied in the context of treating uropathogenic Escherichia coli (UPEC), a common cause of urinary tract infections .
Mechanism of Action
Target of Action
The primary target of 2,3,4,9-Tetrahydro-1H-carbazol-2-amine is the CpxA phosphatase . This enzyme plays a crucial role in the bacterial two-component signal transduction system, CpxRA .
Mode of Action
2,3,4,9-Tetrahydro-1H-carbazol-2-amine acts by inhibiting the phosphatase activity of CpxA . This inhibition leads to the activation of the CpxRA system .
Biochemical Pathways
The compound’s action affects the CpxRA system , a two-component signal transduction pathway in bacteria . The downstream effects of this pathway’s activation are yet to be fully understood.
Pharmacokinetics
The compound’s molecular weight is186.26 , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The inhibition of CpxA phosphatase activity by 2,3,4,9-Tetrahydro-1H-carbazol-2-amine leads to the activation of the CpxRA system . This activation can eliminate the virulence of many pathogens in human and mouse infection models .
Safety and Hazards
Future Directions
The future directions for the study of 2,3,4,9-Tetrahydro-1H-carbazol-2-amine could involve further exploration of its oxidation processes and the development of new synthesis methods . The broad spectrum of biological activity observed among tetrahydrocarbazole derivatives, including antibacterial, antifungal, anticancer, hypoglycemic, and hypolipidemic activity, suggests potential future applications in these areas .
properties
IUPAC Name |
2,3,4,9-tetrahydro-1H-carbazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2/c13-8-5-6-10-9-3-1-2-4-11(9)14-12(10)7-8/h1-4,8,14H,5-7,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DEBNIKRHYDWHIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(CC1N)NC3=CC=CC=C23 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20608401 |
Source
|
| Record name | 2,3,4,9-Tetrahydro-1H-carbazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20608401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4,9-Tetrahydro-1H-carbazol-2-amine | |
CAS RN |
72898-07-8 |
Source
|
| Record name | 2,3,4,9-Tetrahydro-1H-carbazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20608401 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,4,9-tetrahydro-1H-carbazol-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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